Cas no 905563-70-4 (4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid)

4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid is a pyridine derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a methoxy group at the 4-position and a carboxylic acid moiety at the 3-position, contributing to its reactivity as a versatile intermediate. The compound's phenyl substitution at the 1-position enhances its stability and potential for further functionalization. Its dihydropyridine core is of particular interest in medicinal chemistry, often serving as a precursor for bioactive molecules. The product is characterized by high purity and consistent performance, making it suitable for research and development in drug discovery and fine chemical synthesis.
4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid structure
905563-70-4 structure
Product Name:4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
CAS No:905563-70-4
MF:C13H11NO4
MW:245.230743646622
CID:4659241
PubChem ID:59727699
Update Time:2025-08-04

4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
    • F2167-0808
    • 4-methoxy-6-oxo-1-phenylpyridine-3-carboxylic acid
    • EN300-241214
    • 905563-70-4
    • 4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylicacid
    • SCHEMBL14188927
    • AKOS024627888
    • Inchi: 1S/C13H11NO4/c1-18-11-7-12(15)14(8-10(11)13(16)17)9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17)
    • InChI Key: FOBKFHIFLAAMFV-UHFFFAOYSA-N
    • SMILES: C1N(C2=CC=CC=C2)C(=O)C=C(OC)C=1C(O)=O

Computed Properties

  • Exact Mass: 245.06880783g/mol
  • Monoisotopic Mass: 245.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.8Ų

4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M255656-100mg
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4
100mg
$ 115.00 2022-06-04
TRC
M255656-500mg
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4
500mg
$ 410.00 2022-06-04
TRC
M255656-1g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4
1g
$ 615.00 2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00837653-1g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%
1g
¥6241.0 2024-04-17
AN HUI ZE SHENG Technology Co., Ltd.
CB2167-0808-250mg
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%+
250mg
¥2315.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
CB2167-0808-500mg
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%+
500mg
¥3512.00 2023-09-15
Enamine
EN300-241214-0.05g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-241214-0.1g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-241214-0.25g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-241214-0.5g
4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid
905563-70-4 95%
0.5g
$699.0 2024-06-19

Additional information on 4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid

Introduction to 4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid (CAS No. 905563-70-4) and Its Emerging Applications in Chemical Biology

4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid, identified by the CAS number 905563-70-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of functional groups such as the methoxy group and the carboxylic acid moiety contributes to its complex reactivity and biological interactions, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid features a fused ring system consisting of a pyridine ring substituted with an oxygen atom at the 6-position, a methoxy group at the 4-position, and a phenyl ring at the 1-position. The carboxylic acid group at the 3-position further enhances its potential for further derivatization and functionalization. Such structural features make it an intriguing candidate for exploring novel pharmacological pathways and mechanisms.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in critical biological processes. 4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylic acid has been investigated for its potential as a lead compound in the development of treatments for various diseases, including neurological disorders, cardiovascular diseases, and inflammatory conditions. Its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces makes it a promising candidate for structure-based drug design.

One of the most compelling aspects of 4-Methoxy-6-oxo-1,6-dihydropyridine derivatives is their role as intermediates in synthesizing more complex pharmacophores. Researchers have leveraged the inherent flexibility of this scaffold to develop molecules with enhanced binding affinity and selectivity. For instance, modifications to the methoxy group or the phenyl ring have been shown to modulate the pharmacokinetic properties of derived compounds, improving their bioavailability and therapeutic efficacy.

The compound’s utility extends beyond traditional drug development. It has also been explored as a key intermediate in organic synthesis, serving as a precursor for more sophisticated heterocyclic compounds. The versatility of 4-Methoxy-6-oxo-1 phenyl -1 , 6 -dih ydrop y rid ine -3 -carbox ylic ac id (CAS No. 905563 -70 -4) allows chemists to tailor its structure for specific applications in material science and agrochemicals.

Recent advancements in computational chemistry have further enhanced our understanding of how 4-Methoxy -6 -oxo -1 phenyl -1 , 6 -dih ydrop y rid ine -3 -carbox ylic ac id interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator of these processes. Additionally, spectroscopic techniques such as NMR and mass spectrometry have provided insights into its conformational dynamics and chemical environment.

The synthesis of 4-Methoxy -6 -oxo -1 phenyl -1 , 6 -dih ydrop y rid ine -3 -carbox ylic ac id (CAS No. 905563 -70 -4) involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies have enabled researchers to produce this compound efficiently on both laboratory and industrial scales. This accessibility is crucial for conducting large-scale screening studies and optimizing derivatives for therapeutic use.

The pharmacological profile of 4-Methoxy -6 oxo 1 phenyl 1 , 6 dihydropyridine 3 carboxylic acid is still being elucidated through preclinical studies. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various pathological conditions. These findings underscore the need for further investigation into its mechanisms of action and potential therapeutic applications.

The integration of 4-Methoxy -6 oxo 1 phenyl 1 , 6 dihydropyridine 3 carboxylic acid into drug development pipelines represents a convergence of synthetic chemistry, computational biology, and medicinal chemistry. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic agents that can address unmet medical needs.

In conclusion,4-Methoxy -6 oxo 1 phenyl 1 , 6 dihydropyridine 3 carboxylic acid (CAS No. 905563–70–4) stands out as a versatile compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with emerging research findings, position it as a valuable tool for developing novel treatments across multiple therapeutic areas.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD